Cas no 2172310-15-3 (4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidooxolane-3-carboxylic acid)

• Product Name: 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidooxolane-3-carboxylic acid
• CAS No: 2172310-15-3
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6258565
• PubChem ID: 165542680
• Update Time: 2025-05-22

4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidooxolane-3-carboxylic acid
• EN300-1482869
• 2172310-15-3
• 4-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhexanamido]oxolane-3-carboxylic acid

• Inchi： 1S/C27H32N2O6/c1-29(24-17-34-15-23(24)26(31)32)25(30)13-3-2-8-14-28-27(33)35-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,22-24H,2-3,8,13-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： CJZFINKMXBZMIF-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)C(C1)N(C)C(CCCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidooxolane-3-carboxylic acid

Comprehensive Analysis of 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidooxolane-3-carboxylic acid (CAS No. 2172310-15-3)

In the rapidly evolving field of pharmaceutical and biochemical research, the compound 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidooxolane-3-carboxylic acid (CAS No. 2172310-15-3) has garnered significant attention. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in peptide synthesis and drug development. Its unique structural features, including the fluorenylmethyloxycarbonyl (Fmoc) group and oxolane ring, make it a versatile building block for modern medicinal chemistry.

The Fmoc group is a cornerstone in solid-phase peptide synthesis (SPPS), a technique widely used to produce peptides for therapeutic and diagnostic applications. Researchers frequently search for "Fmoc-protected amino acids" or "CAS 2172310-15-3 applications" to understand its role in creating complex biomolecules. This compound's stability under basic conditions and ease of deprotection under mild acidic conditions make it ideal for automated peptide synthesizers, aligning with the growing demand for high-throughput drug discovery platforms.

One of the most searched questions in this domain is: "How does CAS 2172310-15-3 improve peptide yield?" The answer lies in its molecular design. The N-methylhexanamido moiety enhances solubility in organic solvents, while the oxolane-3-carboxylic acid segment introduces conformational constraints that can improve target binding affinity. These properties are particularly valuable in developing GPCR-targeted therapeutics, a hot topic in precision medicine.

Recent trends in AI-driven drug discovery have further highlighted the importance of such specialized building blocks. Machine learning models trained on chemical libraries often identify Fmoc-amino acid analogs as key components for novel drug candidates. This aligns with frequent searches for "computational chemistry tools for peptide design" and "CAS 2172310-15-3 in silico studies," reflecting the compound's relevance in cutting-edge research methodologies.

The compound's stereochemical purity is another critical aspect, with many researchers investigating "chiral separation of 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino derivatives." Advanced analytical techniques like HPLC-MS and NMR spectroscopy are typically employed to verify its configuration, ensuring reproducibility in sensitive applications such as vaccine adjuvant development or targeted drug delivery systems.

From a regulatory perspective, the compound's non-hazardous nature (as confirmed by safety data sheets) makes it preferable for laboratory use compared to alternatives requiring special handling. This addresses common queries about "green chemistry alternatives in peptide synthesis" – a trending topic as the pharmaceutical industry moves toward more sustainable practices. The oxolane ring in its structure also contributes to improved metabolic stability, a key consideration in searches related to "protease-resistant peptide design."

In conclusion, 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidooxolane-3-carboxylic acid represents a sophisticated tool at the intersection of organic chemistry and biopharmaceutical innovation. Its multifaceted applications – from peptide therapeutics to materials science – continue to inspire research, as evidenced by its frequent appearance in patent literature and scientific publications. As the demand for precision-engineered biomolecules grows, this compound's strategic importance in the molecular toolkit is certain to expand further.